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Compound of Interest

Compound Name: Tert-butyl 3-bromopropanoate

Cat. No.: B1266860 Get Quote

An In-depth Technical Guide to CAS Number 55666-43-8: tert-Butyl 3-bromopropionate

This technical guide provides a comprehensive overview of the chemical compound with CAS

number 55666-43-8, identified as tert-Butyl 3-bromopropionate. Intended for researchers,

scientists, and professionals in drug development and chemical synthesis, this document

details the compound's properties, synonyms, and applications, with a focus on its role as a

synthetic intermediate.

Chemical Identity and Synonyms
The compound registered under CAS number 55666-43-8 is tert-Butyl 3-bromopropionate. It is

a valuable alkylating agent in organic synthesis, notable for introducing a protected carboxylic

acid moiety.

Table 1: Synonyms and Identifiers
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Type Identifier Source

IUPAC Name tert-butyl 3-bromopropanoate [1]

CAS Number 55666-43-8 [2]

Molecular Formula C₇H₁₃BrO₂ [2]

Synonym
2-(tert-Butoxycarbonyl)ethyl

bromide
[3]

Synonym
3-Bromopropionic acid tert-

butyl ester
[4]

Synonym
Propanoic acid, 3-bromo-, 1,1-

dimethylethyl ester
[3]

InChI Key
RMWVUWLBLWBQDS-

UHFFFAOYSA-N
[3]

Canonical SMILES CC(C)(C)OC(=O)CCBr [3]

MDL Number MFCD04974087 [2]

Physicochemical Properties
The physical and chemical properties of tert-Butyl 3-bromopropionate are summarized below.

This data is essential for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data
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Property Value Source

Molecular Weight 209.08 g/mol [2]

Appearance Colorless to light yellow liquid [5]

Boiling Point 30 °C at 0.2 mmHg [6]

Density 1.253 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.4470 [6]

Flash Point 92 °C (197.6 °F) - closed cup [6]

Solubility

Soluble in organic solvents like

ethanol and acetone; insoluble

in water.

[5]

Storage Temperature 2-8°C [6]

Health and Safety Information
Appropriate safety precautions must be observed when handling tert-Butyl 3-bromopropionate

due to its potential hazards.

Table 3: GHS Hazard and Precautionary Statements
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Category Information Source

Signal Word Warning [6]

Pictogram GHS07 (Exclamation Mark) [1]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[6]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P317,

P302+P352, P304+P340,

P305+P351+P338, P319,

P321, P330, P332+P317,

P337+P317, P362+P364,

P403+P233, P405, P501

[1]

Personal Protective Equipment

Eyeshields, gloves, and

appropriate respirator should

be worn.

[6]

Applications in Synthesis
tert-Butyl 3-bromopropionate is primarily used as a reagent in organic synthesis. Its principal

function is the S-alkylation of thiols and N-alkylation of amines to introduce a -(CH₂)₂-COO-tBu

group. This functional group serves as a protected propionic acid, which can be deprotected

under acidic conditions (e.g., using trifluoroacetic acid) to reveal the carboxylic acid.[7][8] This

strategy is common in the synthesis of more complex molecules, including inhibitors for

enzymes and proteolysis targeting chimeras (PROTACs).[7][9]

Experimental Protocol: S-Alkylation of a Thiol
The following is a representative protocol for the S-alkylation of a generic thiol (R-SH) using

tert-Butyl 3-bromopropionate. This procedure is based on methodologies described in the

literature where similar alkylations are performed.[7]
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Objective: To synthesize a tert-butyl 3-(alkylthio)propanoate (R-S-(CH₂)₂-COO-tBu).

Materials:

Substrate Thiol (R-SH)

tert-Butyl 3-bromopropionate (CAS 55666-43-8)

Potassium Hydroxide (KOH) or other suitable base (e.g., K₂CO₃, DIPEA)

Methanol (MeOH), anhydrous

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator.

Procedure:

Reaction Setup: To a round-bottom flask containing a magnetic stir bar, add the substrate

thiol (1.0 eq) and anhydrous methanol (approx. 0.1 M concentration).

Basification: Add potassium hydroxide (1.1 eq) to the solution and stir until it is fully

dissolved.

Addition of Alkylating Agent: Add tert-Butyl 3-bromopropionate (1.2 eq) to the reaction

mixture.

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux

(approximately 65°C for methanol).

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting thiol is consumed (typically 4-
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8 hours).

Work-up:

Allow the reaction mixture to cool to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

Partition the residue between dichloromethane and water.

Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous

layer twice more with dichloromethane.

Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃

solution and brine.

Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure

tert-butyl 3-(alkylthio)propanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Reaction Setup

2. Reaction
3. Work-up & Purification

Substrate Thiol (R-SH)

Combine in Flask

KOH (Base)

Methanol (Solvent)

tert-Butyl 3-bromopropionate

Reflux (65°C, 4-8h) Monitor via TLC/LC-MS Evaporate Solvent DCM/Water Extraction Wash (NaHCO₃, Brine) Dry (MgSO₄) & Concentrate Column Chromatography Pure Product
(R-S-(CH₂)₂-COO-tBu)

Click to download full resolution via product page

Caption: Workflow for the S-alkylation of a thiol using tert-Butyl 3-bromopropionate.

Conclusion
CAS number 55666-43-8, or tert-Butyl 3-bromopropionate, is a key synthetic intermediate

rather than a biologically active agent. Its utility lies in its ability to function as an effective

alkylating agent for introducing a protected three-carbon carboxylic acid chain. The data and

protocols provided in this guide are intended to support researchers in the safe and effective

use of this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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